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Compound of Interest

Compound Name: Flutriafol

Cat. No.: B1253107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicides flutriafol and azoxystrobin for

the management of key soybean diseases. The information presented is collated from peer-

reviewed research and aims to assist in informed decision-making for disease control

strategies.

Executive Summary
Flutriafol, a triazole (Fungicide Resistance Action Committee [FRAC] Group 3) fungicide, and

azoxystrobin, a strobilurin (FRAC Group 11) fungicide, are both vital components in soybean

disease management programs. Flutriafol offers systemic and long-lasting residual control by

inhibiting ergosterol biosynthesis in fungal cell membranes. Azoxystrobin provides broad-

spectrum activity by inhibiting mitochondrial respiration, which leads to fungal cell death. While

often used in combination to broaden the spectrum of control and manage resistance,

understanding their individual performance against specific pathogens is crucial for optimizing

disease management strategies.

This guide presents available comparative data for their efficacy against Asian soybean rust

(Phakopsora pachyrhizi), frogeye leaf spot (Cercospora sojina), and Septoria brown spot

(Septoria glycines).
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The following tables summarize quantitative data from field trials comparing the performance of

flutriafol and azoxystrobin. It is important to note that much of the recent research focuses on

premix formulations, and direct, head-to-head comparisons of these active ingredients as

standalone treatments are limited for some diseases.

Table 1: Efficacy Against Asian Soybean Rust (Phakopsora pachyrhizi)

Active
Ingredient/Pro
duct

Application
Rate

Disease
Severity (%)

Yield ( kg/ha ) Citation

Flutriafol -
Significant

decrease

Significant

increase

Azoxystrobin +

Propiconazole
-

Significant

decrease

Significant

increase

Untreated

Control
- 60.2 (mean) 3064 (mean)

Note: Data from a meta-analysis of 61 trials. Specific rates and direct comparison data were

not detailed in the summary.

Table 2: Efficacy Against Frogeye Leaf Spot (Cercospora sojina)

Active
Ingredient/Pro
duct

Application
Rate

Disease
Severity (%)

Yield (bu/A) Citation

Azoxystrobin +

Difenoconazole
- >50% reduction

2.0 to 6.6

increase

Flutriafol +

Fluoxastrobin
- ~50% reduction -

Untreated

Control
- 8 to 43 -
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Note: Data is from studies evaluating premix formulations. The efficacy of the individual active

ingredients can be inferred but not definitively isolated.

Table 3: Efficacy Against Septoria Brown Spot (Septoria glycines)

Active
Ingredient

Application
Rate

Disease
Severity (%)

Yield ( kg/ha ) Citation

Flutriafol -
No significant

decrease

No significant

impact

Azoxystrobin -
Significantly

reduced

Increased in 3 of

6 location-years

Untreated

Control
- - -

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of experimental

findings. Below are representative protocols for fungicide efficacy trials in soybean.

General Field Trial Design and Management
Experimental Design: Randomized complete block design with four to five replications is

commonly used.

Plot Size: Plots typically consist of four to eight rows, with lengths ranging from 25 to 40 feet.

Agronomic Practices: Standard agronomic practices for the region, including tillage,

fertilization, and weed and insect control, are maintained uniformly across all plots.

Cultivar Selection: Soybean cultivars susceptible to the target diseases are often chosen to

ensure adequate disease pressure for evaluation.

Fungicide Application
Timing: Fungicide applications are most commonly made at the R3 growth stage (beginning

pod).
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Application Equipment: Calibrated backpack or self-propelled research sprayers equipped

with appropriate nozzles (e.g., TeeJet 8003) are used to ensure uniform coverage.

Spray Volume and Pressure: Application volumes typically range from 15 to 20 gallons per

acre at a pressure of 35 to 40 psi.

Disease Assessment
Timing: Disease severity is typically assessed at the R6 growth stage (full seed).

Method: Visual estimation of the percentage of leaf area affected by the disease is

conducted in the upper, middle, and/or lower canopy, depending on the pathogen. For

frogeye leaf spot, assessment is often focused on the upper third of the canopy.

Rating Scale: Standardized disease rating scales are used to ensure consistency.

Yield Measurement
Harvest: The center two or four rows of each plot are harvested at maturity using a research

plot combine.

Data Adjustment: Harvested grain weight is adjusted to a standard moisture content

(typically 13%) to calculate yield in bushels per acre or kilograms per hectare.

Visualizations
Signaling Pathway and Mode of Action

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Comparative Mode of Action of Flutriafol and Azoxystrobin
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Caption: Comparative Mode of Action of Fungicides.

Experimental Workflow for Fungicide Efficacy Trial
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Figure 2. Generalized Experimental Workflow for Fungicide Efficacy Trials
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[https://www.benchchem.com/product/b1253107#flutriafol-vs-azoxystrobin-for-soybean-
disease-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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